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Compound of Interest

Compound Name: 10-DEBC

cat. No.: B038847

Introduction

10-DEBC hydrochloride, also known as Akt Inhibitor X, is a cell-permeable phenoxazine
derivative that functions as a potent and selective inhibitor of the serine/threonine kinase Akt
(also known as Protein Kinase B or PKB).[1][2][3] Akt is a critical node in cellular signaling
pathways, governing essential processes such as cell survival, proliferation, metabolism, and
growth.[1] The dysregulation of the Akt signaling cascade is a common feature in various
diseases, including cancer, making it a key target for therapeutic development.

Mechanism of Action

10-DEBC hydrochloride exerts its inhibitory effect by preventing the phosphorylation and
subsequent activation of Akt stimulated by growth factors like IGF-1.[1][3] This inhibition is
highly selective, with studies showing no significant activity against upstream or related kinases
such as PDK1, SGK1, or PI 3-kinase.[1] By blocking Akt activation, 10-DEBC effectively
suppresses the downstream signaling cascade, including key effectors like mTOR, p70 S6
kinase, and the S6 ribosomal protein.[1] This disruption of the Akt pathway ultimately leads to
the inhibition of cell growth and the induction of apoptosis in sensitive cell lines, such as
rhabdomyosarcoma cells.[1]

Applications

Given its role as a selective Akt inhibitor, 10-DEBC is a valuable tool for researchers in various
fields:
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» Cancer Biology: Investigating the role of the Akt pathway in tumor progression, cell survival,
and resistance to therapy. It has been used to study cancers like glioblastoma and has been
shown to inhibit cell growth with an ICso value of approximately 2-6 pM.[1][4]

» Signal Transduction Research: Elucidating the specific roles of Akt in various signaling
cascades and cellular processes.

e Drug Development: Serving as a reference compound or starting point for the development
of novel therapeutics targeting the Akt pathway.

« Infectious Disease: Recent studies have explored its potential as an agent against infections
like Mycobacterium abscessus.[2]

Quantitative Data Summary

The following table summarizes the key properties of 10-DEBC hydrochloride for laboratory
use.
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Property

Value

Source(s)

Chemical Name

10-[4'-(N,N-
Diethylamino)butyl]-2-

chlorophenoxazine

[1]

hydrochloride
Synonym(s) Akt Inhibitor X [1][3][5]
CAS Number 925681-41-0 [1][6]
381.34 g/mol (Note: Always
Molecular Weight use batch-specific M.Wt from [1]

vial/CoA)

Chemical Formula

C20H25N20CI-HCI

Purity

>98% (by HPLC)

[1]

Appearance

Crystalline solid / Powder

[3][6]

Solubility (Max Conc.)

Soluble to 100 mM in Water
and 100 mM in DMSO

[1](6]

Storage (Solid Form)

Short-term: Desiccate at +4°C;

Long-term: Desiccate at -20°C

[3]

Stock Solution Storage

Store in aliquots at -20°C (up
to 1 month) or -80°C (up to 6

months)

[317]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 10-DEBC Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations (e.g., 2.5 uM - 10 pM).

Materials:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.medkoo.com/products/39972
https://www.mybiosource.com/inhibitor/10-debc/387929
https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.medkoo.com/products/39972
https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.tocris.com/products/10-debc-hydrochloride_2558
https://www.biocrick.com/10-DEBC-hydrochloride-BCC7409.html
https://www.medkoo.com/products/39972
https://www.medkoo.com/products/39972
https://www.medchemexpress.com/10-debc-hydrochloride.html
https://www.benchchem.com/product/b038847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 10-DEBC hydrochloride powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Sterile, DNase/RNase-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

e \Vortex mixer

e Analytical balance

Safety Precautions:

e 10-DEBC is a bioactive compound. Handle with care, using appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

e Work in a chemical fume hood when handling the powder and DMSO.
o Consult the Material Safety Data Sheet (MSDS) before use.
Procedure:

» Equilibration: Before opening, allow the vial of 10-DEBC powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

» Weighing: Carefully weigh out the desired amount of 10-DEBC powder. For example, to
prepare 1 ml of a 10 mM stock solution, weigh out 3.81 mg.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o Example: 0.001 L x 0.010 mol/L x 381.34 g/mol = 0.00381 g = 3.81 mg

» Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the calculated
volume of DMSO (in this example, 1 mL) to the tube.
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e Mixing: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. If needed, gentle warming in a 37°C water bath or brief sonication can aid
dissolution.[6] Visually inspect the solution against a light source to ensure no particulates
remain.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge
tubes.[7]

o Storage: Label the aliquots clearly with the compound name, concentration, solvent, and
date of preparation. Store the aliquots protected from light at -20°C for up to one month or at
-80°C for up to six months.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

o Dilution: Perform a serial dilution of the stock solution into sterile cell culture medium to
achieve the desired final working concentration.

o Example for a 10 uM working solution: Add 1 pL of the 10 mM stock solution to 999 L of
cell culture medium (a 1:1000 dilution). Mix gently by pipetting.

o Application: Add the final working solution to your cell cultures. Remember to include a
vehicle control (medium with the same final concentration of DMSOQ) in your experimental
design, as DMSO can have effects on cells at higher concentrations.

o Sterilization (for agueous stocks): If using water as the solvent, it is recommended to filter-
sterilize the final working solution using a 0.22 um syringe filter before adding it to sterile
cultures.[7]

Mandatory Visualizations
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Caption: Workflow for 10-DEBC stock solution preparation and use.
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Caption: 10-DEBC inhibits the PI3K/Akt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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